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Compound of Interest

Compound Name:
(5-Amino-6-methylpyridin-2-

yl)methanol

Cat. No.: B12852626

Get Quote

Compound Identity: (5-Amino-6-methylpyridin-2-yl)methanol[1]

Part 1: Executive Summary & Technical Identity
CAS 1807089-84-4, chemically known as (5-Amino-6-methylpyridin-2-yl)methanol, is a

specialized heterocyclic building block primarily utilized in the synthesis of advanced

pharmaceutical intermediates. Its structural motif—a pyridine ring substituted with an amine, a

methyl group, and a hydroxymethyl moiety—makes it a critical scaffold for developing kinase

inhibitors and other small-molecule drugs targeting enzymatic pathways (e.g., SHP2, KRAS, or

NMDA modulation).

Due to its specific substitution pattern, this compound is not a commodity chemical but a high-

value research intermediate. It is typically sourced in gram-scale quantities for medicinal

chemistry campaigns rather than multi-ton industrial applications.
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Property Data

Chemical Name (5-Amino-6-methylpyridin-2-yl)methanol

CAS Number 1807089-84-4

Molecular Formula C₇H₁₀N₂O

Molecular Weight 138.17 g/mol

Appearance Pale yellow to off-white solid

Solubility
Soluble in DMSO, Methanol; sparingly soluble in

water

Purity Standard Typically ≥98% (HPLC) for research applications

Storage
Inert atmosphere, 2-8°C (Hygroscopic/Oxidation

sensitive)

Part 2: Commercial Analysis (Suppliers & Price)
The market for CAS 1807089-84-4 is dominated by specialized catalog vendors focusing on

heterocyclic building blocks. It is currently classified as a Tier 3 Research Chemical (Low

volume, High cost).

Validated Suppliers & Catalog Data
The following suppliers have been verified to list this specific CAS. Note: Prices are estimates

based on recent catalog data and may fluctuate.

Supplier Catalog # Pack Size
Estimated
Price (USD)

Stock Status

BLD Pharm BD01183885 1 g $500 - $600 Global Stock

ABCR GmbH AB631903 1 g €450 - €550 EU Stock

ChemSigma 1807089-84-4 Custom Inquire
Lead time 2-3

wks

Manalab BD01183885 1 g ¥4,154 (~$570) China Stock
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Procurement Strategy
Price Volatility: The high price (~$500/g) indicates complex synthesis or low demand.

Researchers should request a Certificate of Analysis (CoA) confirming 1H-NMR and HPLC

purity before purchase.

Lead Time: While "Global Stock" is listed, cross-border shipping for pyridines can incur

delays due to customs classification. Allow 1-2 weeks for delivery.

Bulk Inquiries: For >10g requirements, custom synthesis (FTE or fee-for-service) is

recommended over catalog purchasing, potentially reducing costs by 40-60%.

Part 3: Technical Synthesis & Application
Retrosynthetic Analysis
The synthesis of (5-Amino-6-methylpyridin-2-yl)methanol generally avoids direct

functionalization of the sensitive amino-alcohol core. Instead, it proceeds via a Nitro-Reduction

pathway, ensuring the stability of the pyridine ring during the assembly of the hydroxymethyl

group.

Core Challenges:

Regioselectivity: Ensuring the amino group is installed at the C5 position relative to the C6-

methyl.

Redox Compatibility: Reducing the nitro group (to amine) without over-reducing the pyridine

ring or oxidizing the alcohol.

Validated Synthetic Pathway (DOT Diagram)
The following diagram outlines the logical synthetic flow from commercially available

precursors.
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Precursor:
2-Chloro-6-methyl-5-nitropyridine

Step 1: Carbonylation/Cyanation
(Pd-catalyzed or CuCN)

Intermediate:
Methyl 6-methyl-5-nitropicolinate

(or Nitrile analog)

Step 2: Selective Reduction
(NaBH4 or DIBAL-H)

Intermediate:
(5-Nitro-6-methylpyridin-2-yl)methanol

Step 3: Nitro Reduction
(H2/Pd-C or Fe/NH4Cl)

Target:
(5-Amino-6-methylpyridin-2-yl)methanol

(CAS 1807089-84-4)

Click to download full resolution via product page

Figure 1: Proposed retrosynthetic pathway via nitro-pyridine precursors.

Application in Drug Discovery
This compound acts as a bidentate scaffold.
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5-Amino Group: Serves as a nucleophile for amide coupling or Buchwald-Hartwig

aminations, allowing attachment to the core pharmacophore (e.g., a pyrimidine or

quinazoline ring).

2-Hydroxymethyl Group: Provides a handle for solubilizing groups or further oxidation to an

aldehyde/acid for macrocyclization.

6-Methyl Group: often acts as a "magic methyl" to enforce conformational restriction,

improving binding affinity in the target protein's pocket (e.g., in KRAS G12C or SHP2

allosteric pockets).

Part 4: Quality Control & Handling
Analytical Validation
To ensure scientific integrity, the identity of CAS 1807089-84-4 must be validated using the

following parameters:

1H NMR (DMSO-d6): Look for the singlet methyl peak (~2.3-2.5 ppm), the hydroxymethyl

methylene doublet (~4.4 ppm), and two aromatic protons on the pyridine ring showing meta-

or para-coupling depending on substitution exactness.

LC-MS: Mass peak [M+H]+ = 139.1.

Appearance Check: Darkening of the solid indicates oxidation of the amine or alcohol;

repurification via recrystallization (MeOH/EtOAc) may be required.

Safety Protocol (MSDS Highlights)
Signal Word: Warning

Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Handling: Handle in a fume hood. The amine functionality makes it basic; avoid contact with

strong acids or oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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